Cas no 405-81-2 (Benzenemethanamine, N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzenemethanamine, N-[4-(trifluoromethyl)phenyl]-
• CAS No: 405-81-2
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 1512920
• PubChem ID: 15502218
• Update Time: 2025-04-21

Benzenemethanamine, N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[4-(trifluoromethyl)phenyl]-
• N-benzyl-4-(trifluoromethyl)benzenamine
• N-Benzyl-4-(trifluoromethyl)aniline
• 405-81-2
• 4-(benzylamino)benzotrifluoride
• AKOS009063175
• SCHEMBL7102889
• DB-320940
• Benzyl-(4-trifluoromethyl-phenyl)-amine

• Inchi： 1S/C14H12F3N/c15-14(16,17)12-6-8-13(9-7-12)18-10-11-4-2-1-3-5-11/h1-9,18H,10H2
• InChI Key： ZARPPEQBQHAQLS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 251.09226
• Monoisotopic Mass: 251.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03